Ethyl 2-amino-7-hydroxy-4-(pyridin-3-yl)-4H-chromene-3-carboxylate

• CAS No.: 332164-34-8
• Product Name: Ethyl 2-amino-7-hydroxy-4-(pyridin-3-yl)-4H-chromene-3-carboxylate
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol
• IUPAC Name: ethyl 2-amino-7-hydroxy-4-pyridin-3-yl-4H-chromene-3-carboxylate
• Standard InChI: InChI=1S/C17H16N2O4/c1-2-22-17(21)15-14(10-4-3-7-19-9-10)12-6-5-11(20)8-13(12)23-16(15)18/h3-9,14,20H,2,18H2,1H3
• Standard InChIKey: JOPNHSIHFSZJMB-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(OC2=C(C1C3=CN=CC=C3)C=CC(=C2)O)N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C(C1C3=CN=CC=C3)C=CC(=C2)O)N
• Appearance: Solid powder
• Description: HFI-142 is an insulin-regulated aminopeptidase (IRAP) inhibitor. It acts by improving memory in control and memory-deficient mice models.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: HFI-142; HFI 142; HFI142
• Reference: 1: Albiston AL, Pham V, Ye S, Ng L, Lew RA, Thompson PE, Holien JK, Morton CJ, Parker MW, Chai SY. Phenylalanine-544 plays a key role in substrate and inhibitor binding by providing a hydrophobic packing point at the active site of insulin-regulated aminopeptidase. Mol Pharmacol. 2010 Oct;78(4):600-7. doi: 10.1124/mol.110.065458. Epub 2010 Jul 13. PubMed PMID: 20628006.
• PubChem Compound: 655457
• Last Modified: Nov 11 2021